Cas no 2229120-84-5 (5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229120-84-5
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 6082939
• PubChem ID: 165709464
• Update Time: 2025-06-19

5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2229120-84-5
• EN300-1735505

• Inchi： 1S/C11H10N2O4/c1-13-10(8(5-12-13)11(16)17)7-4-6(14)2-3-9(7)15/h2-5,14-15H,1H3,(H,16,17)
• InChI Key： TUOIDIYSWONFFV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1=C(C(=O)O)C=NN1C)O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.6Ų

Additional information on 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229120-84-5)

5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2229120-84-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and carboxylic acid functional groups, combined with the pyrazole core, makes it a versatile scaffold for drug discovery and medicinal chemistry research.

The molecular structure of 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid features a pyrazole ring substituted at the 1-position with a methyl group, while the 4-position bears a carboxylic acid moiety. The aromatic ring system is further functionalized with two hydroxyl groups at the 2- and 5-positions, enhancing its reactivity and interaction with biological targets. This unique arrangement of functional groups positions the compound as a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in medicine. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Research has shown that compounds containing the pyrazole core exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The presence of hydroxyl and carboxylic acid groups in 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid may contribute to its ability to interact with biological macromolecules, such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The hydroxyl groups can participate in hydrogen bonding interactions, which are crucial for binding affinity in drug-receptor interactions. Additionally, the carboxylic acid moiety can act as a proton acceptor or donor, influencing the compound's solubility and pharmacokinetic properties. These features make 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid an attractive candidate for further optimization through structure-based drug design approaches.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins for 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid. These studies suggest that the compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory drugs.

Furthermore, the synthesis of 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has been optimized to improve yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. These methods not only enhance the scalability of production but also minimize unwanted byproducts, ensuring high-quality starting materials for subsequent derivatization.

The pharmacological profile of 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is currently under investigation in several preclinical studies. Initial results indicate that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been observed in vitro, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural products or their analogs. The structural motif of 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid bears resemblance to some naturally occurring compounds known for their biological activities. This similarity suggests that further exploration of this scaffold may uncover additional therapeutic applications.

In conclusion, 5-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229120-84-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications.